Cas no 33692-79-4 ( )

• Product Name: &nbsp
• CAS No: 33692-79-4
• MF: C₁₃H₆Br₂ClN
• MW: 371.454440593719
• CID: 918286
• PubChem ID: 281546
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,8-dibromo-6-chlorophenanthridine
• 3,8-dibromo-6-chloro-phenanthridine
• 3.8-Dibrom-6-chlor-phenanthridin
• AC1L5UMD
• AC1Q26SQ
• AG-J-45051
• AR-1F0257
• CTK4H1078
• NSC134380
• 33692-79-4
• DTXSID70300024
• NSC-134380
•  

• Inchi： 1S/C13H6Br2ClN/c14-7-1-3-9-10-4-2-8(15)6-12(10)17-13(16)11(9)5-7/h1-6H
• InChI Key： LFSFTELECNLNLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(N=C1C=C(C=CC=21)Br)Cl

Computed Properties

• Exact Mass: 368.85558
• Monoisotopic Mass: 368.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.902
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.759
• PSA: 12.89
• LogP: 5.56640